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Compound of Interest

Compound Name: 4-Chloro-7-methyl-3-nitrocoumarin

Cat. No.: B3043083

Subject: Investigation into the Bioimaging
Applications of 4-Chloro-7-methyl-3-nitrocoumarin

For: Researchers, scientists, and drug development professionals.

Introduction

This document outlines the current understanding of 4-Chloro-7-methyl-3-nitrocoumarin and
its potential applications in the field of bioimaging. Coumarin derivatives are a well-established
class of fluorescent molecules widely utilized as probes and labels for cellular imaging due to
their favorable photophysical properties. However, a comprehensive review of the scientific
literature and chemical databases reveals a notable absence of specific applications for 4-
Chloro-7-methyl-3-nitrocoumarin as a direct bioimaging agent.

While this specific derivative is commercially available and its chemical properties are
documented, it is primarily recognized as a synthetic precursor for the creation of more
complex molecules.[1] This application note will summarize the known characteristics of 4-
Chloro-7-methyl-3-nitrocoumarin and provide a general overview of the broader applications
of coumarin-based probes in bioimaging to offer context and potential future research
directions.

Chemical and Physical Properties of 4-Chloro-7-
methyl-3-nitrocoumarin
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A summary of the key chemical and physical properties of 4-Chloro-7-methyl-3-
nitrocoumarin is presented in Table 1. This data is compiled from chemical supplier and
database information.

Property Value Reference
Molecular Formula C10H6CINO4 [2][3]
Molecular Weight 239.61 g/mol [2]
Appearance Solid [2]

CAS Number Not available
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Table 1: Physicochemical Properties of 4-Chloro-7-methyl-3-nitrocoumarin

Cytotoxicity and Safety Considerations

Safety data from suppliers indicates that 4-Chloro-7-methyl-3-nitrocoumarin is classified as
acutely toxic if swallowed (Acute Tox. 3 Oral) and is associated with the GHS06 pictogram
(skull and crossbones).[2] The hazard statement H301 (Toxic if swallowed) is assigned.[2] This
level of cytotoxicity is a significant consideration for any potential bioimaging applications, as
high toxicity can interfere with cellular processes and lead to misleading results. It is crucial to
handle this compound with appropriate personal protective equipment in a laboratory setting.

General Applications of Coumarin Derivatives in
Bioimaging

While 4-Chloro-7-methyl-3-nitrocoumarin itself has not been established as a bioimaging
probe, the coumarin scaffold is central to the design of numerous fluorescent probes. These
probes are engineered to detect a wide range of biological analytes and processes. The
general mechanism involves the modification of the coumarin core with a reactive group that
interacts with the target analyte. This interaction leads to a change in the photophysical

properties of the coumarin, such as an increase or decrease in fluorescence intensity or a shift
in the emission wavelength.
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Below is a generalized workflow for the application of a hypothetical coumarin-based
fluorescent probe for cellular imaging.

Figure 1: Generalized workflow for cellular imaging with a fluorescent probe.

Potential Signaling Pathway Interaction of Coumarin
Probes

Fluorescent probes derived from coumarins can be designed to target specific components of
signaling pathways. For example, a probe might be engineered to react with a particular
enzyme or a reactive oxygen species (ROS) that is generated during a signaling cascade. The
diagram below illustrates a hypothetical scenario where a coumarin probe detects an analyte
produced downstream of a receptor-ligand interaction.
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Figure 2: Hypothetical signaling pathway interaction of a coumarin-based probe.

Conclusion and Future Perspectives

In conclusion, there is currently no published evidence to support the use of 4-Chloro-7-
methyl-3-nitrocoumarin as a fluorescent probe for bioimaging. Its primary documented role is
as a chemical intermediate. The inherent cytotoxicity of this compound may also limit its utility
in live-cell imaging.

Future research could explore the modification of the 4-Chloro-7-methyl-3-nitrocoumarin
structure to develop novel fluorescent probes. For instance, the chloro and nitro groups could
be substituted with moieties that modulate the photophysical properties and introduce specific
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reactivity towards biological analytes. However, any newly synthesized derivatives would
require thorough characterization of their photophysical properties, target specificity, and
cytotoxicity before they could be considered for bioimaging applications. Researchers
interested in coumarin-based probes are advised to explore the extensive literature on
established and well-characterized coumarin fluorophores.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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